N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide

• IUPAC Name: N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide
• InChI: InChI=1S/C17H18ClN3O2/c1-3-5-16(22)20-13-6-4-7-14(11(13)2)21-17(23)15-9-8-12(18)10-19-15/h4,6-10H,3,5H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: SWZBKNCLPGAAHM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C(=CC=C1)NC(=O)C2=NC=C(C=C2)Cl)C
• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol

Description

N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide is a synthetic organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a butanoylamino group, a methylphenyl group, and a chloropyridine carboxamide moiety. Its chemical properties and reactivity make it a subject of interest in medicinal chemistry, materials science, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common synthetic route involves the acylation of 3-amino-2-methylphenyl with butanoyl chloride to form the butanoylamino derivative. This intermediate is then subjected to a coupling reaction with 5-chloropyridine-2-carboxylic acid using a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in an organic solvent such as dichloromethane under reflux conditions .

Industrial Production Methods

Industrial production of N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloropyridine moiety allows for nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and reactivity.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes .

Comparison with Similar Compounds

Similar Compounds

• N-[3-(butanoylamino)phenyl]-2-ethoxybenzamide
• 2-Bromo-N-[3-(butanoylamino)phenyl]benzamide
• N-({[3-(butyrylamino)phenyl]amino}carbonothioyl)-3-methylbenzamide

Uniqueness

N-[3-(butanoylamino)-2-methylphenyl]-5-chloropyridine-2-carboxamide is unique due to the presence of both the butanoylamino and chloropyridine moieties, which confer distinct chemical properties and reactivity. This combination allows for a wide range of chemical modifications and applications, making it a versatile compound in various fields of research .